n6-(n-Threonylcarbonyl)adenosine

Core Science & Biosynthesis

Impact of N6-(N-threonylcarbonyl)adenosine (t6A) Deficiency on Cellular Growth: A Mechanistic and Methodological Guide

Executive Summary

N6-threonylcarbamoyladenosine (t6A) is a universally conserved, complex modification found at position 37 of nearly all transfer RNAs (tRNAs) that decode ANN codons[1]. Operating at the critical junction of the anticodon stem-loop, t6A is indispensable for translational fidelity, reading frame maintenance, and overall proteostasis. This technical whitepaper synthesizes the biogenesis of t6A, the cascading cellular failures triggered by its deficiency, and the self-validating experimental methodologies required to quantify its impact on cellular growth. Designed for researchers and drug development professionals, this guide provides actionable insights into targeting the t6A pathway for antimicrobial development and understanding its role in human mitochondrial pathologies.

The Structural Mechanics of t6A in Translational Fidelity

The synthesis of t6A is a highly conserved two-step enzymatic process. In the first step, the universal protein Sua5 (or TsaC in bacteria) catalyzes the condensation of L-threonine, bicarbonate, and ATP to form an unstable threonylcarbamoyl-AMP (TC-AMP) intermediate[2]. In the second step, the KEOPS complex in eukaryotes/archaea (or TsaBDE in bacteria) transfers the TC moiety to the A37 position of the substrate tRNA[3].

Mechanistically, the bulky t6A modification acts as a structural wedge. It prevents deleterious intraloop base pairing between U33 and A37, thereby pre-organizing the anticodon loop into an open, decoding-competent conformation[4]. Furthermore, t6A enhances the base-stacking interactions with the first adenine (A1) of the mRNA codon. Without this modification, the thermodynamic stability of the codon-anticodon interaction collapses, leading to severe translational ambiguities[5].

Figure 1: Biogenesis of t6A and the cellular consequences of its deficiency.

Cellular Consequences of t6A Deficiency: A Systems Perspective

When the t6A biogenesis pathway is disrupted (e.g., via mutations in the KEOPS complex or OSGEP knockdown), cells experience a catastrophic proteostasis crisis. The absence of t6A leads to two primary decoding failures:

• +1 Frameshifting: The weakened U33:A37 stacking allows the ribosome to slip forward by one nucleotide at "slippery" ANN codons (particularly AUU), disrupting the reading frame and generating truncated, non-functional proteins[6].

• Non-AUG Initiation: The ribosome loses its strict start-codon stringency, increasing translation initiation at upstream non-AUG codons[1].

This massive influx of misfolded proteins triggers the accumulation of Advanced Glycation End-products (AGEs) and places immense stress on the cellular proteostasis network. Consequently, t6A-deficient strains exhibit severe growth defects, hypersensitivity to heat and salt stress, and vulnerability to Target of Rapamycin (TOR) pathway inhibitors[1]. Interestingly, this growth arrest can be partially rescued by the exogenous addition of L-homoserine or the overexpression of Unfolded Protein Response (UPR) factors, which help the cell clear the toxic buildup of misfolded aggregates[1].

Figure 2: Logical flow of t6A deficiency leading to proteostasis crisis and growth arrest.

Quantitative Landscape of t6A Deficiency

The essentiality of t6A varies drastically across kingdoms, making it a highly nuanced target for drug development. While strictly essential in E. coli, it is dispensable (though severely debilitating) in S. cerevisiae and certain bacteria like S. mutans[7].

Table 1: Phenotypic and Translational Impacts of t6A Deficiency Across Models

Organism / Model	Target Gene Defect	Growth Phenotype	Translational Impact	Rescue Mechanism
S. cerevisiae	SUA5 / KEOPS	Severe slow growth, heat/salt sensitive	Increased +1 frameshifting, non-AUG initiation	L-homoserine, UPR overexpression
H. sapiens (HEK293T)	OSGEP (Knockdown)	Impaired proliferation	~2-3 fold increase in +1 frameshifting at AUU	N/A
E. coli	tsaC / tsaD	Lethal (Strictly essential)	Unrecoverable decoding failure	N/A
S. mutans	tsaE	Viable	93% reduction in t6A levels	N/A

Self-Validating Experimental Methodologies

To accurately study the impact of t6A deficiency, researchers must employ protocols that isolate the specific effects of the modification from global translational noise. The following protocols are designed with built-in causality checks and self-validating internal controls.

Protocol A: Isoacceptor-Specific PHA-t6A Quantification

Causality Rationale: Traditional LC-MS/MS quantifies bulk t6A across all tRNAs, often masking subtle, isoacceptor-specific deficiencies. The Positive Hybridization Assay (PHA-t6A) solves this by using specific probes to report on individual tRNA species, requiring only 10ng of bulk tRNA[8].

• Step 1: RNA Extraction & Preparation: Extract total RNA from the target cell line during the early exponential growth phase (where t6A levels are naturally highest).

• Step 2: Probe Hybridization: Hybridize the RNA with a biotinylated DNA probe specific to the anticodon stem-loop of the target ANN-decoding tRNA (e.g., tRNA-Lys).

• Step 3: RNase Digestion: Treat the sample with RNase T1. The bulky t6A modification sterically blocks RNase cleavage if present.

• Step 4: Validation Checkpoint (Self-Validation): Run a parallel hybridization using a probe against a non-ANN decoding tRNA (e.g., tRNA-Phe) which naturally lacks t6A. This confirms that the cleavage protection is strictly t6A-dependent and not an artifact of incomplete RNase digestion.

• Step 5: Detection: Quantify the protected fragments via streptavidin-HRP chemiluminescence.

Protocol B: Dual-Luciferase +1 Frameshifting Assay

Causality Rationale: To prove that growth defects stem directly from decoding errors, we must quantify in vivo frameshifting. By utilizing an OSGEP knockdown (KD) human cell line, we directly starve the cell of the KEOPS transferase activity without introducing off-target chemical inhibitors[6].

• Step 1: Plasmid Construction: Engineer a pmirGLO dual-luciferase plasmid. Insert a sequence containing 6x ANN codons (e.g., ATT) downstream of the Firefly luciferase (F-luc) start codon. To measure +1 frameshifting, insert an extra "A" nucleotide upstream of the ATT codon (AATT-F-Luc). Renilla luciferase (R-luc) serves as the internal baseline.

• Step 2: Transfection: Transfect the plasmids into Wild-Type (WT) and OSGEP KD HEK293T cell lines.

• Step 3: Validation Checkpoint (Self-Validation): Transfect a control plasmid containing 6x TCT codons decoded by non-t6A-modified tRNA-Ser(AGA). If the OSGEP KD alters the F-luc/R-luc ratio of this control, the KD has caused global translational collapse rather than t6A-specific frameshifting.

• Step 4: Quantification: After 48 hours, lyse the cells, add respective substrates, and measure the F-luc/R-luc luminescence ratio. A 2-3 fold elevation in the KD line compared to WT confirms t6A-dependent frameshifting[6].

Figure 3: Self-validating workflow for the dual-luciferase frameshifting assay.

References

• 1 | Source: nih.gov 2.4 | Source: oup.com

• 5 | Source: nih.gov 4.8 | Source: pdx.edu 5.3 | Source: acs.org 6.6 | Source: researchgate.net 7.7 | Source: mit.edu 8.9 | Source: asm.org 9.2 | Source: researchgate.net

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• 9. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Synthesis of N6-(N-threonylcarbonyl)adenosine (t6A) Modified RNA

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Critical Role of t6A Modification in Translational Fidelity

N6-(N-threonylcarbonyl)adenosine (t6A) is a universally conserved and essential post-transcriptional RNA modification found at position 37 of transfer RNAs (tRNAs) that decode codons beginning with adenine (ANN codons).[1] This complex modification plays a pivotal role in ensuring the accuracy and efficiency of protein synthesis. Mechanistically, t6A enhances codon-anticodon pairing, prevents frameshifting, and stabilizes the anticodon loop structure.[1] The absence of t6A has been linked to various cellular dysfunctions, highlighting its importance in maintaining proteostasis. Given its fundamental role in translation, the ability to synthesize t6A-modified RNA in vitro is of significant interest for a range of applications, from basic research into the mechanisms of translation to the development of novel RNA-based therapeutics.

This comprehensive guide provides detailed protocols and technical insights for the in vitro synthesis of t6A-modified RNA, covering both enzymatic and chemical approaches. We will delve into the rationale behind experimental choices, provide step-by-step methodologies, and outline robust analytical techniques for the verification of the final product.

I. Principles of t6A-Modified RNA Synthesis

There are two primary strategies for the in vitro synthesis of t6A-modified RNA: enzymatic synthesis, which recapitulates the natural biosynthetic pathway, and chemical synthesis, which offers a more flexible but complex alternative.

Enzymatic Synthesis: Harnessing the Power of Nature

The enzymatic synthesis of t6A is a two-step process catalyzed by a conserved set of enzymes.[2]

• Formation of the Threonylcarbamoyl-adenylate (TC-AMP) Intermediate: The first step involves the ATP-dependent synthesis of the activated intermediate, L-threonylcarbamoyl-adenylate (TC-AMP), from L-threonine and bicarbonate/CO2. This reaction is catalyzed by the TsaC/Sua5 family of enzymes.[3][4][5]

• Transfer to RNA: The second step involves the transfer of the threonylcarbamoyl moiety from TC-AMP to the N6 position of adenosine at position 37 (A37) of the target tRNA. This is catalyzed by a protein complex, which in bacteria is the TsaBDE complex and in archaea and eukaryotes is the KEOPS complex.[2][6]

This enzymatic approach is highly specific and yields correctly modified RNA, making it ideal for functional studies.

Chemical Synthesis: Precision Engineering of RNA

Chemical synthesis offers the flexibility to incorporate t6A at any desired position within an RNA sequence, not just at the canonical A37 of tRNAs. This method typically involves the synthesis of a t6A phosphoramidite building block, which can then be used in standard solid-phase oligonucleotide synthesis.[7][8] While powerful, this approach requires expertise in organic chemistry and can be more labor-intensive than the enzymatic method.

II. Visualizing the Pathways and Workflows

Enzymatic Synthesis Pathway of t6A

Caption: General workflow for t6A-modified RNA production.

III. Protocols

Enzymatic Synthesis of t6A-modified tRNA

This protocol describes the in vitro reconstitution of the t6A modification machinery. It assumes the availability of purified recombinant YrdC/Sua5 and KEOPS (or TsaBDE) complex proteins, and an in vitro transcribed, unmodified tRNA substrate.

3.1.1. Reagents and Buffers

Reagent/Buffer	Composition	Storage
10x t6A Reaction Buffer	500 mM Tris-HCl (pH 7.5), 200 mM MgCl₂, 250 mM KCl	-20°C
L-Threonine	100 mM stock solution in nuclease-free water	-20°C
Sodium Bicarbonate	200 mM stock solution in nuclease-free water (prepare fresh)	4°C
ATP	100 mM stock solution in nuclease-free water	-20°C
YrdC/Sua5 Protein	10 µM stock in appropriate storage buffer	-80°C
KEOPS Complex	10 µM stock in appropriate storage buffer	-80°C
Unmodified tRNA	10 µM stock in nuclease-free water	-80°C
RNase Inhibitor	40 U/µL	-20°C
Inorganic Pyrophosphatase	1 U/µL	-20°C

3.1.2. Step-by-Step Protocol

• Reaction Setup: On ice, assemble the following components in a 50 µL reaction volume in a nuclease-free microcentrifuge tube:

Component	Volume	Final Concentration
10x t6A Reaction Buffer	5 µL	1x
L-Threonine (100 mM)	5 µL	10 mM
Sodium Bicarbonate (200 mM)	10 µL	40 mM
ATP (100 mM)	1 µL	2 mM
Unmodified tRNA (10 µM)	8 µL	1.6 µM
YrdC/Sua5 (10 µM)	2.5 µL	0.5 µM
KEOPS Complex (10 µM)	2.5 µL	0.5 µM
RNase Inhibitor (40 U/µL)	1 µL	0.8 U/µL
Inorganic Pyrophosphatase (1 U/µL)	0.5 µL	0.01 U/µL
Nuclease-free Water	to 50 µL	-

• Incubation: Mix the components gently by pipetting. Incubate the reaction at 37°C for 1-2 hours.

• Enzyme Inactivation and RNA Precipitation: Stop the reaction by adding 1 volume of phenol:chloroform:isoamyl alcohol (25:24:1). Vortex briefly and centrifuge at >12,000 x g for 5 minutes at 4°C. Transfer the aqueous (upper) phase to a new tube.

• Precipitate the RNA by adding 0.1 volumes of 3 M sodium acetate (pH 5.2) and 2.5 volumes of ice-cold 100% ethanol. Incubate at -20°C for at least 30 minutes.

• Centrifuge at >12,000 x g for 20 minutes at 4°C to pellet the RNA. Carefully discard the supernatant.

• Wash the pellet with 500 µL of ice-cold 70% ethanol and centrifuge at >12,000 x g for 5 minutes at 4°C.

• Air-dry the pellet for 5-10 minutes and resuspend in an appropriate volume of nuclease-free water.

3.1.3. Expected Yield

The yield of t6A-modified tRNA can vary depending on the purity and activity of the enzymes and the specific tRNA substrate. Yields can range from 50% to near-quantitative modification. [9]

Chemical Synthesis of t6A-containing RNA Oligonucleotides

This process involves two main stages: the synthesis of the t6A phosphoramidite and its subsequent use in solid-phase RNA synthesis.

3.2.1. Synthesis of t6A Phosphoramidite

The synthesis of the t6A phosphoramidite is a multi-step organic chemistry process that is typically performed by specialized laboratories. A general, efficient method involves the one-pot synthesis of protected t6A from N-Boc-threonine and a suitably protected adenosine derivative. [7][8]The final step is the phosphitylation of the 3'-hydroxyl group to generate the phosphoramidite.

3.2.2. Solid-Phase Synthesis of t6A-modified RNA

Once the t6A phosphoramidite is obtained, it can be incorporated into an RNA oligonucleotide using a standard automated RNA synthesizer. The synthesis cycle involves four main steps: deblocking, coupling, capping, and oxidation. [10]The t6A phosphoramidite is used in the coupling step at the desired position in the sequence.

Purification of t6A-modified RNA by HPLC

High-performance liquid chromatography (HPLC) is the method of choice for purifying in vitro synthesized RNA, as it effectively removes unincorporated nucleotides, abortive transcripts, and other impurities. [11][12][13] 3.3.1. Equipment and Reagents

• HPLC system with a UV detector

• Ion-pair reverse-phase HPLC column (e.g., C18)

• Buffer A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Buffer B: 0.1 M TEAA, pH 7.0, 25% Acetonitrile

• Nuclease-free water

3.3.2. Step-by-Step Protocol

• Sample Preparation: Resuspend the crude t6A-modified RNA in Buffer A.

• HPLC Run:

  • Equilibrate the column with Buffer A.

  • Inject the RNA sample onto the column.

  • Elute the RNA using a linear gradient of Buffer B. A typical gradient might be from 38% to 55% Buffer B over 22 minutes. [12]The optimal gradient will depend on the length and sequence of the RNA.

  • Monitor the elution profile at 260 nm. The main peak corresponds to the full-length RNA product.

• Fraction Collection: Collect the fractions corresponding to the main peak.

• Desalting and Lyophilization: Remove the TEAA buffer by repeated lyophilization or by using a desalting column. Resuspend the purified RNA in nuclease-free water.

Verification of t6A Modification by LC-MS

Liquid chromatography-mass spectrometry (LC-MS) is a highly sensitive and accurate method for confirming the presence and quantifying the level of t6A in an RNA sample. [14][15][16] 3.4.1. Equipment and Reagents

• LC-MS system (e.g., Q-Exactive)

• Nuclease P1

• Bacterial Alkaline Phosphatase (BAP)

• Ammonium acetate

• Acetonitrile

• t6A standard

3.4.2. Step-by-Step Protocol

• RNA Digestion:

  • To approximately 1 µg of purified RNA, add Nuclease P1 and incubate at 37°C for 2 hours.

  • Add BAP and continue incubation at 37°C for another 2 hours to dephosphorylate the nucleosides.

• LC-MS Analysis:

  • Inject the digested sample into the LC-MS system.

  • Separate the nucleosides using a reverse-phase column with a gradient of acetonitrile in ammonium acetate buffer.

  • Perform mass spectrometry in positive ion mode, monitoring for the specific mass-to-charge ratio (m/z) of t6A and other canonical nucleosides.

  • Confirm the identity of t6A by comparing its retention time and fragmentation pattern with that of a pure t6A standard.

Nucleoside	[M+H]⁺ (m/z)
Adenosine (A)	268.104
Guanosine (G)	284.099
Cytidine (C)	244.093
Uridine (U)	245.077
t6A	413.141

IV. Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or no yield of t6A-modified RNA (Enzymatic)	Inactive enzymes	Test the activity of individual enzymes. Use freshly purified or commercially sourced enzymes.
Poor quality tRNA substrate	Ensure the tRNA is full-length and correctly folded.
Suboptimal reaction conditions	Optimize concentrations of substrates (ATP, threonine, bicarbonate) and enzymes.
Incomplete synthesis or low yield (Chemical)	Inefficient coupling of t6A phosphoramidite	Optimize coupling time and activator concentration. Ensure the phosphoramidite is of high quality.
Broad or multiple peaks in HPLC purification	Abortive transcripts or secondary structures	Optimize the in vitro transcription reaction to minimize abortive products. Denature the RNA before HPLC analysis.
No t6A peak in LC-MS	Incomplete digestion	Ensure complete digestion by optimizing enzyme concentrations and incubation times.
Low abundance of t6A	Increase the amount of RNA used for digestion and analysis.

V. Conclusion

The in vitro synthesis of t6A-modified RNA is a powerful tool for researchers in molecular biology and drug development. By understanding the principles of both enzymatic and chemical synthesis and by following robust protocols for synthesis, purification, and analysis, high-quality t6A-modified RNA can be reliably produced for a wide range of downstream applications. This guide provides a solid foundation for establishing these methodologies in your laboratory.

VI. References

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• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• UniProt Consortium. (2023). TsaC - Threonylcarbamoyl-AMP synthase - Escherichia coli (strain K12). UniProtKB - P0A829 (YRDC_ECOLI). [Link]

• Sochacka, E., & Guga, P. (2021). Efficient access to 3′-O-phosphoramidite derivatives of tRNA related N6-threonylcarbamoyladenosine (t6A) and 2-methylthio-N6-threonylcarbamoyladenosine (ms2t6A). RSC Advances, 11(5), 2911-2919. [Link]

• Lauhon, C. T. (2012). Mechanism of N6-threonylcarbamoyladenonsine (t(6)A) biosynthesis: isolation and characterization of the intermediate threonylcarbamoyl-AMP. Biochemistry, 51(45), 9150-9160. [Link]

• Perrochia, L., Crozat, E., Hecker, A., Zhang, W., Bareille, J., Collinet, B., ... & Basta, T. (2013). In vitro biosynthesis of a universal t6A tRNA modification in Archaea and Eukarya. Nucleic acids research, 41(3), 1953-1964. [Link]

• Perrochia, L., Crozat, E., Hecker, A., Zhang, W., Bareille, J., Collinet, B., ... & Basta, T. (2013). In vitro biosynthesis of a universal t6A tRNA modification in Archaea and Eukarya. Nucleic acids research, 41(3), 1953-1964. [Link]

• Karikó, K., Muramatsu, H., Ludwig, J., & Weissman, D. (2011). Generating the optimal mRNA for therapy: HPLC purification eliminates immune activation and improves translation of nucleoside-modified, protein-encoding mRNA. Nucleic acids research, 39(21), e142. [Link]

• Karikó, K., Muramatsu, H., Ludwig, J., & Weissman, D. (2013). HPLC purification of in vitro transcribed long RNA. In RNA Purification and Analysis (pp. 19-27). Humana Press, Totowa, NJ. [Link]

• Mathur, L., Jung, S., Jang, C., & Lee, G. (2021). Quantitative analysis of m6A RNA modification by LC-MS. STAR protocols, 2(3), 100724. [Link]

• Sochacka, E., & Guga, P. (2021). Efficient access to 3′-O-phosphoramidite derivatives of tRNA related N6-threonylcarbamoyladenosine (t6A) and 2-methylthio-N6-threonylcarbamoyladenosine (ms2t6A). RSC Advances, 11(5), 2911-2919. [Link]

• Deutsch, C., El Yacoubi, B., de Crécy-Lagard, V., & Iwata-Reuyl, D. (2012). Biosynthesis of Threonylcarbamoyl Adenosine (t6A), a Universal tRNA Nucleoside. Journal of Biological Chemistry, 287(17), 13666-13673. [Link]

• Harris, K. A., Bilbille, Y., & Agris, P. F. (2015). NMR-based Structural Analysis of Threonylcarbamoyl-AMP Synthase and Its Substrate Interactions. Journal of Biological Chemistry, 290(33), 20293-20305. [Link]

• Sochacka, E., & Guga, P. (2021). Efficient access to 3′-O-phosphoramidite derivatives of tRNA related N6-threonylcarbamoyladenosine (t6A) and 2-methylthio-N6-threonylcarbamoyladenosine (ms2t6A). RSC Advances, 11(5), 2911-2919. [Link]

• Miyauchi, K., Kimura, S., & Suzuki, T. (2017). Identification of 2-methylthio cyclic N6-threonylcarbamoyladenosine (ms2ct6A) as a novel RNA modification at position 37 of tRNAs. Nucleic acids research, 45(1), 478-489. [Link]

• Su, D., Chan, C. T., Gu, C., Lim, K. S., Chionh, Y. H., McBee, M. E., ... & Dedon, P. C. (2014). Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry. Nature protocols, 9(4), 828-841. [Link]

• Perrochia, L., Crozat, E., Hecker, A., Zhang, W., Bareille, J., Collinet, B., ... & Basta, T. (2013). In vitro biosynthesis of a universal t6A tRNA modification in Archaea and Eukarya. Nucleic acids research, 41(3), 1953-1964. [Link]

• Zangi, L., & Lui, K. O. (2018). Optimizing Modified mRNA In Vitro Synthesis Protocol for Heart Gene Therapy. Journal of visualized experiments: JoVE, (136), e57777. [Link]

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• ANR. (n.d.). Functional characterization of the KEOPS complex and its involvement in Galloway-Mowat syndrome. [Link]

• Zangi, L. (2014). In Vitro Synthesis of Modified mRNA. Journal of Visualized Experiments, (86), e51577. [Link]

• Thiaville, P. C., Iwata-Reuyl, D., & de Crécy-Lagard, V. (2016). Conservation and Diversification of tRNA t 6 A-Modifying Enzymes across the Three Domains of Life. Biomolecules, 6(3), 32. [Link]

• El Yacoubi, B., Hatin, I., & de Crécy-Lagard, V. (2009). The universal YrdC/Sua5 family is required for the formation of threonylcarbamoyladenosine in tRNA. Nucleic acids research, 37(12), 4069-4080. [Link]

• Promega Connections. (2019, April 25). In Vitro Transcription: Common Causes of Reaction Failure. [Link]

• Promega Connections. (2020, June 26). In Vitro Transcription and the Use of Modified Nucleotides. [Link]

• Yoo, J., & Zangi, L. (2022). Optimization of Synthesis of Modified mRNA. In Methods in Molecular Biology (pp. 77-87). Humana, New York, NY. [Link]

• Perreault, J., & Lapointe, J. (2002). A one-step method for in vitro production of tRNA transcripts. Nucleic acids research, 30(14), e71. [Link]

• Twist Bioscience. (n.d.). A Simple Guide to Phosphoramidite Chemistry and How it Fits in Twist Bioscience's Commercial Engine. [Link]

• Kath-Schorr, S. (2024). Site-specific RNA modification via initiation of in vitro transcription reactions with m6A and isomorphic emissive adenosine ana. eScholarship. [Link]

• Chaput, J. C., & Szostak, J. W. (2003). Synthesis of α-L-Threofuranosyl Nucleosides, Phosphoramidites, and Triphosphates for Synthetic Biology. Organic letters, 5(16), 2841-2844. [Link]

• New England Biolabs GmbH. (n.d.). In vitro RNA Synthesis. [Link]

• Wang, Y., et al. (2024). Molecular basis of A. thaliana KEOPS complex in biosynthesizing tRNA t6A. Nucleic Acids Research. [Link]

• ResearchGate. (n.d.). (A) Schematic representation of the YrdC/Sua5 family. YrdC from E. coli... [Link]

• Perrochia, L., et al. (2013). In vitro reconstitution of t 6 A-modified tRNAs. [Link]

• Li, M., et al. (2024). Effective Synthesis of mRNA during In Vitro Transcription with Fewer Impurities Produced. International Journal of Molecular Sciences, 25(19), 10731. [Link]

• Blakney, A. K., et al. (2021). Design-of-Experiments In Vitro Transcription Yield Optimization of Self-Amplifying RNA. bioRxiv. [Link]

• Blakney, A. K., et al. (2022). Design-of-experiments in vitro transcription yield optimization of self-amplifying RNA. F1000Research, 11, 324. [Link]

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Chemical synthesis steps for n6-(n-threonylcarbonyl)adenosine phosphoramidite

Application Note: Epimerization-Free Synthesis of N6-(N-Threonylcarbonyl)adenosine ( t6A ) Phosphoramidite

Target Audience: Synthetic Chemists, Structural Biologists, and RNA Drug Development Professionals Application: Solid-Phase RNA Synthesis of Hypermodified Oligonucleotides

Strategic Design & Mechanistic Causality

N6 -(N-threonylcarbonyl)adenosine ( t6A ) is a universally conserved hypermodified nucleoside found at position 37 of tRNAs, essential for translational fidelity and reading frame maintenance[1]. Synthesizing its phosphoramidite monomer for solid-phase RNA synthesis presents severe chemical challenges: the bulky threonylcarbamoyl moiety is prone to side reactions, and the threonine chiral centers are highly susceptible to epimerization during ureido linkage formation[2].

To overcome these barriers, this protocol utilizes a highly optimized, epimerization-free synthetic route grounded in two key mechanistic strategies:

• Conformational Locking via DTBS: We utilize di-tert-butylsilyl bis(trifluoromethanesulfonate) (DTBS-OTf) to simultaneously protect the 3' and 5' hydroxyls. This forms a rigid cyclic silylene structure, exclusively exposing the 2'-OH for tert-butyldimethylsilyl (TBDMS) protection. TBDMS is the gold standard for 2'-OH protection in RNA synthesis, and DTBS allows its regioselective installation[3].

• Tf2​O -Mediated Isocyanate Generation: Traditional ureido linkage formations rely on highly toxic phosgene or carbonyldiimidazole (CDI), which frequently trigger epimerization of the amino acid's α -carbon. By treating an N-Boc-protected threonine derivative with trifluoromethanesulfonic anhydride ( Tf2​O ), the Boc group is dehydrated directly into an isocyanate intermediate in situ. This preserves the L-threonine stereocenter and yields the ureido linkage with >86% efficiency[2].

• Orthogonal Threonine Protection: The threonine carboxyl group is protected as a 2-(4-nitrophenyl)ethyl (NPE) ester. The NPE group is stable throughout phosphoramidite synthesis but undergoes rapid β -elimination under standard basic oligonucleotide deprotection conditions (e.g., DBU), ensuring seamless downstream RNA processing[3].

Workflow Visualization

Workflow for the chemical synthesis of t6A phosphoramidite from adenosine.

Self-Validating Experimental Protocol

Note: This protocol functions as a self-validating system. Do not proceed to subsequent phases unless the specific Quality Control (QC) metric is strictly met.

Phase 1: Regioselective Ribose Protection

• 3',5'-O-DTBS Protection: Dissolve dry adenosine (1.0 eq) in anhydrous DMF under argon. Cool to 0°C. Add DTBS-OTf (1.1 eq) dropwise. Stir for 1 hour at 0°C.

  • Validation: TLC (DCM/MeOH 9:1) must show complete consumption of adenosine ( Rf​ ~0.0) and formation of a new spot ( Rf​ ~0.4).

• 2'-O-TBDMS Protection: To the same reaction vessel, add imidazole (4.0 eq) followed by TBDMS-Cl (1.5 eq). Heat the mixture to 60°C for 4 hours.

  • Validation: Extract with EtOAc, wash with brine, and purify via silica gel chromatography. The isolated intermediate must show a single peak via LC-MS corresponding to the 2'-O-TBDMS-3',5'-O-DTBS-adenosine mass[3].

Phase 2: Isocyanate Generation & Ureido Linkage Formation

• Isocyanate Conversion: Dissolve N-Boc-L-threonine-O-TBDMS-NPE ester (1.5 eq) in anhydrous DCM. Add anhydrous pyridine (3.0 eq) and cool to -78°C. Add Tf2​O (1.5 eq) dropwise. Slowly warm the reaction to 0°C over 30 minutes to form the isocyanate intermediate[2].

• Coupling: Add a solution of the protected adenosine from Phase 1 (1.0 eq in DCM) to the isocyanate mixture. Stir at room temperature for 2 hours.

  • Validation: LC-MS must confirm the disappearance of the adenosine intermediate and the appearance of the fully protected t6A conjugate. Yield should be >85%[2].

Phase 3: Selective Deprotection & Phosphitylation

• Selective DTBS Cleavage: Dissolve the protected t6A conjugate in anhydrous pyridine. Cool to 0°C. Slowly add hydrogen fluoride-pyridine complex ( Py⋅(HF)n​ ). Stir at 0°C for 2-4 hours. The low temperature ensures the cyclic DTBS group is cleaved while the sterically hindered 2'-O-TBDMS group remains intact[3].

  • Validation: Quench with methoxytrimethylsilane. TLC should indicate a shift to a highly polar spot. Purify via flash chromatography.

• 5'-O-DMT Protection: Dissolve the 2'-O-TBDMS- t6A intermediate in anhydrous pyridine. Add 4,4'-dimethoxytrityl chloride (DMT-Cl, 1.2 eq) and a catalytic amount of DMAP. Stir at room temperature for 3 hours. Quench with MeOH and purify[3].

  • Validation: The product spot on TLC must turn bright orange upon exposure to trichloroacetic acid (TCA) vapors, confirming the presence of the DMT group.

• Phosphitylation: Dissolve the 5'-O-DMT-protected intermediate in anhydrous DCM. Add N,N-diisopropylethylamine (DIPEA, 3.0 eq) and 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl, 1.5 eq). Stir for 1 hour at room temperature[3].

  • Validation: Precipitate in cold hexane. 31P NMR must display two distinct diastereomeric peaks between 149.0 and 151.0 ppm, with no peaks around 8 ppm (which would indicate hydrolyzed phosphoramidite).

Quantitative Reaction Metrics

Synthesis Phase	Chemical Transformation	Key Reagents & Conditions	Expected Yield	Quality Control Metric
1. Ribose Protection	Adenosine → 2'-O-TBDMS-3',5'-O-DTBS-A	DTBS-OTf (0°C); TBDMS-Cl, Imidazole (60°C)	75 - 80%	TLC: Rf​ ~0.6 (DCM:MeOH 9:1)
2. Ureido Linkage	N-Boc-Thr to Isocyanate → Protected t6A	Tf2​O , Pyridine, DCM (-78°C to RT)	86 - 94%	LC-MS: Exact mass confirmation
3. Selective Deprotection	Cleavage of 3',5'-O-DTBS	Py⋅(HF)n​ , Pyridine (0°C)	70 - 75%	HPLC: Shift to lower retention time
4. 5'-Protection	5'-OH → 5'-O-DMT	DMT-Cl, Pyridine, RT	80 - 85%	Colorimetric: Orange with TCA
5. Phosphitylation	3'-OH → 3'-O-Phosphoramidite	CEP-Cl, DIPEA, DCM, RT	74 - 80%	31P NMR: ~149.5, 150.2 ppm

Note: The overall yield from the protected adenosine to the final t6A phosphoramidite using this optimized route is approximately 74%, representing a significant improvement over traditional multi-step phosgene routes[2].

References

• Debiec, K., & Sochacka, E. (2021). Efficient access to 3′-O-phosphoramidite derivatives of tRNA related N6-threonylcarbamoyladenosine (t6A) and 2-methylthio-N6-threonylcarbamoyladenosine (ms2t6A). RSC Advances, 11, 1992-1999.[Link]

• Carell, T., et al. (2020). Amino Acid Modified RNA Bases as Building Blocks of an Early Earth RNA-Peptide World. Chemistry - A European Journal, 26(64), 14856-14860.[Link]

• Kleiber, N., et al. (2023). Molecular mechanisms and cellular functions of RNA methyltransferases targeting non-coding RNAs. eDiss, Georg-August-Universität Göttingen.[Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. ediss.uni-goettingen.de [ediss.uni-goettingen.de]

Transcriptome-Wide Mapping of t6A Modification: Methodologies, Protocols, and Analytical Workflows

Target Audience: Researchers, Epitranscriptomic Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Procedure (SOP)

Executive Summary

The N6-threonylcarbamoyladenosine (t6A) modification is a universally conserved, essential RNA hypermodification predominantly found at position 37 (adjacent to the anticodon) of tRNAs that decode ANN codons[1]. Functionally, t6A stabilizes codon-anticodon interactions, prevents ribosomal frameshifting, and maintains global translational fidelity[2]. Dysregulation of t6A biosynthesis is implicated in severe neurological disorders and metabolic diseases.

Historically, transcriptome-wide mapping of t6A has been hindered by its bulky chemical structure, which causes severe steric hindrance and subsequent reverse transcriptase (RT) abortion during standard RNA sequencing library preparation[3]. This application note synthesizes the latest advancements in epitranscriptomics, detailing how specialized RT-signature profiling, direct RNA sequencing, and mass spectrometry are deployed to map t6A with high confidence.

Mechanistic Background & Biosynthesis

To accurately map a modification, one must understand its biogenesis. The enzymatic synthesis of t6A is a two-step process conserved across all domains of life[4]:

• Condensation: The TsaC (bacteria) or Sua5 (eukaryotes) enzyme catalyzes the condensation of L-threonine, bicarbonate (HCO3-), and ATP to form the intermediate threonylcarbamoyl-adenylate (TC-AMP)[1].

• Transfer: The TsaD enzyme (or the multiprotein KEOPS complex in archaea/eukaryotes) transfers the TC moiety onto the N6 nitrogen of adenosine 37 on the target RNA[1].

t6A biosynthesis pathway: From substrates to tRNA modification via TsaC/Sua5 and KEOPS complexes.

Analytical Modalities for t6A Profiling

Because standard RNA-seq fails to capture t6A due to RT drop-off, the field has developed three primary modalities to map this modification:

A. RT-Signature Profiling (tRNA-seq / OTTR / mim-tRNAseq)

Highly processive enzymes, such as Thermostable Group II Intron Reverse Transcriptase (TGIRT) or specialized viral RTs, can be forced to "read through" the bulky t6A modification. Instead of dropping off, the RT incorporates a predictable mismatch (often misincorporating a G or C opposite the modified A) or leaves a defined arrest ratio. Bioinformatics pipelines like tRAX[3] or mim-tRNAseq identify these mismatch signatures to map the modification transcriptome-wide.

B. Direct RNA Sequencing (Nanopore)

Nanopore Direct RNA Sequencing (DRS)[5] bypasses reverse transcription entirely. As the native RNA strand is pulled through a motor protein pore, the bulky t6A modification disrupts the ionic current in a distinct, measurable pattern ("squiggle"). Machine learning basecallers are trained to recognize this specific signal deviation.

C. LC-MS/MS Oligonucleotide Mapping

While not strictly "transcriptome-wide" in a single run, RNA modification mapping via LC-MS/MS[6] remains the gold standard for absolute structural validation. RNA is digested with base-specific RNases (e.g., RNase T1), and the resulting oligonucleotides are analyzed. Software like RNAModMapper aligns the MS/MS fragmentation spectra back to the transcript sequence.

Comparative Data Presentation

Modality	Throughput	Resolution	t6A Signature / Data Output	Quantitative Accuracy	Key Limitation
RT-Signature Profiling	High (Whole Transcriptome)	Single-base	A→T / A→C Mismatches & RT Arrests	Semi-quantitative (Relative)	Requires complex mismatch-tolerant alignment algorithms.
Nanopore DRS	Medium (Long reads)	Regional / Single-base	Ionic current deviation (Squiggle)	Emerging / Model-dependent	High RNA input required; requires specialized ML training models.
LC-MS/MS Mapping	Low (Targeted pools)	Exact structural	Mass shift (+145 Da for TC moiety)	Absolute (Highly quantitative)	Cannot easily differentiate identical isoacceptor sequences.

Comprehensive Protocol: Transcriptome-Wide t6A RT-Signature Mapping

This protocol utilizes a self-validating AlkB-demethylation and TGIRT-seq workflow to map t6A modifications across small RNAs and tRNAs.

Transcriptome-wide t6A mapping workflow utilizing AlkB demethylation and TGIRT-seq.

Phase 1: RNA Preparation and Demethylation

Scientific Rationale: tRNAs contain multiple modifications. Specifically, N1-methyladenosine (m1A) at position 58 causes >80% of RTs to abort. If the RT aborts at position 58, it will never reach position 37 to read the t6A modification. Using AlkB enzymes removes the m1A block, allowing the RT to interrogate the t6A site.

• RNA Isolation: Extract total RNA using a phenol-chloroform method (e.g., TRIzol) to ensure retention of highly structured small RNAs.

• Size Selection: Isolate the 15–100 nt fraction using 15% Urea-PAGE to enrich for tRNAs and small RNAs.

• Self-Validation Checkpoint (Spike-ins): Introduce synthetic in vitro transcribed (IVT) tRNAs (lacking modifications) and a known t6A-modified synthetic oligo into the sample. Causality: The IVT spike-ins must yield a mismatch rate of <0.5% at position 37 in the final data, acting as a negative control to prove that observed mismatches are true modification signatures, not stochastic polymerase errors.

• AlkB Treatment: Incubate 2 µg of enriched RNA with 1 µM wild-type E. coli AlkB and 1 µM D135S AlkB mutant in reaction buffer (50 mM HEPES pH 8.0, 75 µM Fe(NH4)2(SO4)2, 2 mM α-ketoglutarate, 2 mM sodium ascorbate) for 2 hours at 37°C.

• Cleanup: Purify the RNA using RNA Clean & Concentrator columns.

Phase 2: Reverse Transcription via TGIRT

Scientific Rationale: Standard MMLV-derived RTs cannot bypass the steric hindrance of the threonylcarbamoyl group. TGIRT possesses high processivity and fidelity, forcing read-through and generating a quantifiable mismatch signature at the t6A locus[2].

• Primer Annealing: Anneal a 3'-end specific adapter primer to the demethylated RNA.

• RT Reaction: Combine the RNA-primer mix with TGIRT enzyme (1 µM), 50 mM Tris-HCl (pH 8.3), 75 mM KCl, 3 mM MgCl2, 1 mM dNTPs, and 5 mM DTT.

• Incubation: Incubate at 60°C for 2 hours. The high temperature melts secondary RNA structures, while the TGIRT enzyme forces read-through of the t6A modification.

• Hydrolysis: Degrade the RNA template by adding 0.1 M NaOH and boiling for 15 minutes, followed by neutralization with HCl.

Phase 3: Library Construction

• cDNA Circularization: Circularize the single-stranded cDNA using CircLigase II to attach the 5' adapter sequence.

• PCR Amplification: Amplify the library using indexing primers (10-12 cycles) to avoid PCR duplication bias.

• Sequencing: Sequence on an Illumina NovaSeq platform (Paired-End 150 bp) to achieve a minimum depth of 10 million reads per sample.

Phase 4: Bioinformatics & Mismatch Calling

Scientific Rationale: Standard aligners (e.g., STAR, HISAT2) heavily penalize mismatches and will discard reads containing modification-induced errors. Specialized pipelines are required.

• Trimming: Remove adapter sequences and filter for quality (Phred > 30).

• Alignment: Map reads to a non-redundant reference transcriptome using a mismatch-tolerant pipeline (e.g., tRAX[3]).

• Signature Extraction: Calculate the mismatch rate and RT-arrest rate at every adenosine position.

• Validation: Verify that the IVT spike-in control shows baseline error (<0.5%). Call t6A sites where the A→T or A→C mismatch rate significantly exceeds the IVT baseline (typically >15% mismatch rate for t6A).

References

• [3] Deep sequencing of yeast and mouse tRNAs and tRNA fragments using OTTR | eLife. eLife Sciences. URL: [Link]

• [6] RNAModMapper: RNA Modification Mapping Software for Analysis of Liquid Chromatography Tandem Mass Spectrometry Data | Analytical Chemistry. ACS Publications. URL: [Link]

• [7] The t6A modification acts as a positive determinant for the anticodon nuclease PrrC, and is distinctively nonessential in Streptococcus mutans | PMC. National Institutes of Health. URL: [Link]

• [2] Dynamic changes in tRNA modifications and abundance during T cell activation | PNAS. Proceedings of the National Academy of Sciences. URL: [Link]

• [1] Conservation and Diversification of tRNA t6A-Modifying Enzymes across the Three Domains of Life | MDPI. International Journal of Molecular Sciences. URL: [Link]

• [5] Direct RNA sequencing of the Escherichia coli epitranscriptome uncovers alterations under heat stress | Oxford Academic. Nucleic Acids Research. URL: [Link]

• [4] Diversity of the biosynthesis pathway for threonylcarbamoyladenosine (t6A), a universal modification of tRNA | Taylor & Francis. RNA Biology. URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pnas.org [pnas.org]
• 3. Deep sequencing of yeast and mouse tRNAs and tRNA fragments using OTTR | eLife [elifesciences.org]
• 4. tandfonline.com [tandfonline.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The t6A modification acts as a positive determinant for the anticodon nuclease PrrC, and is distinctively nonessential in Streptococcus mutans - PMC [pmc.ncbi.nlm.nih.gov]

Extraction protocols for t6A nucleosides from biological tissue samples

Application Note: High-Fidelity Extraction and LC-MS/MS Quantification Protocol for t6A Nucleosides from Biological Tissues

Introduction & Biological Significance

N6 -threonylcarbamoyladenosine ( t6A ) is a universally conserved, essential RNA modification located at position 37 of tRNAs responsible for decoding ANN codons. The bulky side chain of t6A stabilizes the anticodon loop, ensuring translational fidelity and preventing the leaky scanning of initiation codons[1]. Deficiencies in t6A biogenesis—often linked to mutations in the KEOPS complex—are implicated in severe human pathologies, including neurological disorders, mitochondrial diseases, and type 2 diabetes[2]. Furthermore, recent clinical proteomics and metabolomics studies have identified t6A and its thiomethylated derivative, ms2t6A , as strong candidate biomarkers for viral infections, including COVID-19[2].

To facilitate systems-level epitranscriptomic studies, this application note details a rigorously optimized, self-validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocol for extracting and quantifying t6A from biological tissues[3].

Causality & Experimental Design: The "Why" Behind the Protocol

Standard RNA modification quantification relies on the enzymatic hydrolysis of purified RNA into single nucleosides. However, the extraction of t6A and its cyclic derivatives presents unique biochemical challenges that require specific protocol deviations:

• The Alkaline Epimerization Trap : Conventional RNA digestion protocols utilize alkaline phosphatase in a high-pH buffer (pH 8.0–8.5). However, recent crystallographic and LC-MS/MS studies have demonstrated that the cyclic derivative of t6A ( ct6A ) natively exists as a hydantoin isoform[4]. This hydantoin ring is highly susceptible to epimerization and irreversible hydrolysis back to t6A under mild alkaline conditions[4].

• The Neutral Digestion Solution : To preserve the true physiological stoichiometry of t6A , ct6A , and ms2ct6A , this protocol utilizes a strictly controlled neutral digestion environment (pH 7.0) using Nuclease P1 and Phosphodiesterase I, completely bypassing the conventional high-pH dephosphorylation step[5].

• Matrix Effect Mitigation : Biological tissues are rich in proteins and lipids that cause severe ion suppression during electrospray ionization (ESI). To ensure a self-validating and reproducible system, we employ a 3 kDa Molecular Weight Cut-Off (MWCO) ultrafiltration step[2]. This is superior to organic solvent precipitation, which can inadvertently co-precipitate bulky, hydrophobic modified nucleosides like ms2t6A .

Visualized Workflows & Pathways

Fig 1. Optimized workflow for t6A extraction and LC-MS/MS quantification.

Fig 2. Biogenesis pathway of t6A modification catalyzed by the KEOPS complex.

Step-by-Step Experimental Protocol

Phase 1: Tissue Lysis & tRNA Enrichment

• Homogenization : Snap-freeze 20–50 mg of biological tissue in liquid nitrogen. Homogenize immediately in 1 mL of acidic phenol-guanidinium thiocyanate solution (e.g., TRIzol) to instantly deactivate endogenous RNases and lock the epitranscriptomic state.

• Total RNA Extraction : Perform standard chloroform extraction and precipitate the aqueous phase with isopropanol. Resuspend the total RNA pellet in RNase-free water.

• tRNA Enrichment : Subject the total RNA to Size-Exclusion Chromatography (SEC) or use a commercial small-RNA enrichment kit to isolate the <200 nt fraction[3]. For absolute purity, purify the tRNA fraction using reversed-phase HPLC[3].

Phase 2: Neutral Enzymatic Hydrolysis (Self-Validating Step)

• Spike-In Control : To account for matrix effects and extraction losses, spike 40 µg of the enriched tRNA with 250 pg of a stable-isotope labeled internal standard (SILIS), such as [13C4​,15N]−t6A or [D3​]−ms2i6A [6].

• Primary Digestion : Add 0.1 U of Nuclease P1 in 25 mM Ammonium Acetate ( NH4​OAc , pH 5.3). Incubate at 37°C for 1 hour to cleave single-stranded RNA into 5'-mononucleotides[5].

• Neutralization & Secondary Digestion : Add 0.1 volume of Tetramethylammonium chloride (TMA-HCl, pH 7.0) to neutralize the solution, followed by 0.127 U of Phosphodiesterase I (PDase I). Incubate at 37°C for 1 hour[5]. Do not use alkaline phosphatase.

• Deproteinization : Transfer the 50 µL digest to a 3 kDa MWCO ultrafiltration spin column (e.g., Nanosep 3K Omega)[2]. Centrifuge at 12,000 × g for 30 minutes at 4°C. The flow-through contains the purified nucleosides.

Phase 3: LC-MS/MS Acquisition

• Chromatography : Inject 2 µL of the filtrate onto a reversed-phase C18 UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 35°C[7].

• Mass Spectrometry : Analyze the eluent using a Triple Quadrupole (QQQ) mass spectrometer operating in positive Electrospray Ionization (ESI+) mode. Utilize Dynamic Multiple Reaction Monitoring (DMRM) to track specific precursor-to-product ion transitions[3].

Data Presentation

Table 1: Optimized UHPLC Gradient Conditions [2] | Time (min) | Flow Rate (mL/min) | Mobile Phase A (0.1% FA in H2​O ) | Mobile Phase B (0.1% FA in ACN) | | :--- | :--- | :--- | :--- | | 0.0 - 1.2 | 0.30 | 90% | 10% | | 1.2 - 3.8 | 0.30 | 80% | 20% | | 3.8 - 4.5 | 0.30 | 65% | 35% | | 4.5 - 4.7 | 0.30 | 10% | 90% | | 4.7 - 6.0 | 0.30 | 90% | 10% |

Table 2: DMRM Transitions for t6A and Associated Derivatives [5][8] | Modified Nucleoside | Precursor Ion [M+H]+ (m/z) | Product Ion (m/z)* | Collision Energy (V) | | :--- | :--- | :--- | :--- | | t6A | 413.2 | 281.1 | 15 | | ms2t6A | 459.1 | 327.1 | 15 | | ct6A (Hydantoin) | 395.1 | 263.1 | 15 | | ms2ct6A | 441.1 | 309.1 | 15 | | [13C4​,15N]−t6A (IS)| 418.2 | 286.1 | 15 |

*Note: The predominant product ion corresponds to the protonated nucleobase following the neutral loss of the ribose moiety (-132 Da).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. t6A and ms2t6A Modified Nucleosides in Serum and Urine as Strong Candidate Biomarkers of COVID-19 Infection and Severity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry [dspace.mit.edu]
• 4. academic.oup.com [academic.oup.com]
• 5. Identification of 2-methylthio cyclic N6-threonylcarbamoyladenosine (ms2ct6A) as a novel RNA modification at position 37 of tRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Leveraging N6-(n-threonylcarbonyl)adenosine (t6A) as a Clinical Research Biomarker

Introduction: The Significance of a Universal RNA Modification

In the intricate world of molecular biology, the post-transcriptional modification of RNA is a critical layer of regulation that fine-tunes gene expression. Among the more than 100 known modifications, N6-(n-threonylcarbonyl)adenosine (t6A) stands out due to its universal presence across all domains of life—bacteria, archaea, and eukaryotes.[1][2] Found at position 37, immediately adjacent to the anticodon in a specific subset of transfer RNAs (tRNAs) that decode codons beginning with adenine (ANN codons), t6A is indispensable for maintaining translational fidelity and efficiency.[1][3][4] Its complex structure enhances codon-anticodon pairing, preventing frameshift errors and ensuring the correct protein is synthesized.[2][3]

The fundamental role of t6A in protein synthesis makes its metabolism a potential indicator of cellular state. Cellular RNAs are constantly synthesized and degraded, and this turnover can be altered in response to physiological stress or pathological conditions.[5] During this process, modified nucleosides like t6A are released and can find their way into biofluids such as serum and urine. Recent compelling research has demonstrated that levels of t6A and its derivatives are significantly elevated in COVID-19 patients, correlating with disease severity.[4][5] This finding has catalyzed interest in t6A as a non-invasive biomarker for monitoring disease states characterized by high cellular turnover, inflammation, or metabolic dysregulation.

This guide provides a comprehensive overview of the scientific rationale and detailed protocols for the quantification of t6A in clinical research samples, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS) as the gold-standard analytical technique.

The Biochemical Foundation: t6A Biosynthesis

Understanding the synthesis of t6A is crucial for interpreting its fluctuations as a biomarker. The biosynthesis is a highly conserved enzymatic process that utilizes L-threonine, bicarbonate (CO2), and ATP as substrates.[1][6] In bacteria, this process is carried out by a suite of four enzymes: TsaC, TsaD, TsaB, and TsaE.[1][3] TsaC first catalyzes the formation of an activated intermediate, threonylcarbamoyl-adenylate (TC-AMP).[3][6] The TsaBDE complex then transfers the threonylcarbamoyl moiety to adenosine at position 37 of the target tRNA.[3] In eukaryotes and archaea, a highly conserved protein complex known as the Kinase, Endopeptidase and Other Proteins of Small Size (KEOPS) complex is responsible for this vital modification.[4]

The dependence of this pathway on fundamental cellular building blocks (amino acids, ATP, CO2) links t6A levels directly to cellular metabolic status. Dysregulation in this pathway or increased turnover of tRNA can alter the pool of free t6A, which is then released from the cell.

Caption: Bacterial biosynthesis pathway of t6A.

Protocol: Quantification of t6A in Human Serum and Urine

The following protocol outlines a robust method for the sensitive and specific quantification of t6A using LC-MS/MS. This technique is ideal for complex biological matrices due to its ability to separate analytes chromatographically before detecting them based on their unique mass-to-charge ratios.[5][7]

Principle of the Assay

The method involves the extraction of small molecule metabolites, including t6A, from serum or urine, followed by separation using reversed-phase liquid chromatography. The analyte is then ionized using electrospray ionization (ESI) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the signal from the biological sample to a standard curve generated from a certified t6A reference standard.

Sources

• 1. Biosynthesis of Threonylcarbamoyl Adenosine (t6A), a Universal tRNA Nucleoside - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of threonylcarbamoyl adenosine (t6A), a universal tRNA nucleoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Specificity in the biosynthesis of the universal tRNA nucleoside N6-threonylcarbamoyl adenosine (t6A)—TsaD is the gatekeeper - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. t6A and ms2t6A Modified Nucleosides in Serum and Urine as Strong Candidate Biomarkers of COVID-19 Infection and Severity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Specificity in the biosynthesis of the universal tRNA nucleoside N6-threonylcarbamoyl adenosine (t6A)-TsaD is the gatekeeper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tRNA Modification Analysis by MS - CD Genomics [rna.cd-genomics.com]

Technical Notes & Optimization

Technical Support Center: Improving HPLC Resolution for n6-(n-threonylcarbonyl)adenosine (t6A) Separation

Welcome to the technical support center for the chromatographic analysis of n6-(n-tereonylcarbonyl)adenosine (t6A). This guide is designed for researchers, scientists, and drug development professionals who are looking to develop, optimize, or troubleshoot High-Performance Liquid Chromatography (HPLC) methods for t6A and related modified nucleosides.

N6-threonylcarbonyl)adenosine is a universally conserved and complex modified nucleoside found in tRNA, playing a critical role in the accuracy and efficiency of protein synthesis.[1] Its analysis is crucial for understanding various biological processes, but its polarity and structural similarity to other nucleosides present unique chromatographic challenges. This guide provides in-depth, field-proven insights to help you achieve robust and high-resolution separations.

Troubleshooting Guide: Common HPLC Issues for t6A Analysis

This section addresses specific problems you may encounter during your experiments. The question-and-answer format is designed to help you quickly identify the root cause of an issue and implement an effective solution.

Q1: Why is my t6A peak broad and tailing?

Short Answer: Peak tailing for t6A is often caused by secondary interactions with the stationary phase, improper mobile phase pH, or column overload.

Detailed Explanation:

• Secondary Silanol Interactions: The t6A molecule has several polar functional groups, including a carboxyl group on the threonyl moiety. On standard C18 columns, residual, un-capped silanol groups on the silica backbone are acidic and can form strong, unwanted ionic interactions with the polar groups of t6A. This causes a portion of the analyte molecules to "stick" to the stationary phase longer than others, resulting in a tailed peak.

• Mobile Phase pH: The threonyl moiety of t6A has a carboxylic acid group, making the molecule's overall charge pH-dependent. If the mobile phase pH is not properly controlled and is close to the pKa of this group, a mixed population of ionized and non-ionized t6A will exist. The ionized form is more polar and will have different retention characteristics, leading to peak broadening and tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to non-ideal peak shapes.[2][3]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Ensure your mobile phase is buffered at least 1.5-2 pH units away from the analyte's pKa. For the carboxylic acid group on t6A, a lower pH (e.g., pH 3-4 using a formic acid or ammonium formate buffer) will suppress its ionization, making the molecule more non-polar and improving its interaction with a C18 phase.[4]

• Use an End-Capped Column: Select a high-quality, fully end-capped C18 or C8 column. These columns have a much lower concentration of free silanol groups, minimizing secondary interactions.

• Reduce Sample Load: Dilute your sample and inject a smaller volume to see if peak shape improves. This will help you determine if you are experiencing mass overload.[3]

• Consider a Different Stationary Phase: If tailing persists, a column with a different selectivity, such as one with a polar-embedded or phenyl-hexyl phase, may be beneficial.

Q2: I have poor resolution between t6A and other similar nucleosides (e.g., adenosine). How can I improve it?

Short Answer: Improving resolution requires optimizing column chemistry, mobile phase composition, or instrument parameters to exploit the subtle physicochemical differences between the compounds.

Detailed Explanation:

Resolution is a function of column efficiency, selectivity, and retention factor. To separate structurally similar compounds like t6A and its parent nucleoside, adenosine, you must manipulate these factors.

• Selectivity (α): This is the most critical factor. Selectivity is the ability of the chromatographic system to "discriminate" between two analytes. It is primarily influenced by the stationary phase chemistry and the mobile phase composition (organic modifier, pH, additives).

• Efficiency (N): This relates to the narrowness of the peaks. Higher efficiency (narrower peaks) leads to better resolution. It is influenced by column particle size, column length, and flow rate.[3]

• Retention Factor (k'): This is a measure of how long an analyte is retained on the column. Optimal resolution is typically achieved with k' values between 2 and 10.

Troubleshooting Steps:

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa.[5] Methanol and acetonitrile have different properties and will alter the selectivity of the separation, potentially resolving co-eluting peaks.[5]

• Optimize the Gradient: A shallower gradient (i.e., a slower increase in the percentage of organic solvent over time) will increase the separation window and often improves the resolution of closely eluting peaks.

• Adjust the pH: As mentioned in Q1, pH can significantly alter the retention of t6A. A slight adjustment in pH can change its retention time relative to other neutral nucleosides like adenosine, thereby improving resolution.

• Try Ion-Pair Chromatography (IPC): For highly polar or charged analytes, adding an ion-pairing reagent (e.g., triethylamine or octylamine) to the mobile phase can dramatically improve retention and resolution on a reversed-phase column.[6][7] The reagent forms a neutral complex with the charged analyte, increasing its hydrophobicity and retention.[6][8]

• Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for separating very polar compounds that are poorly retained in reversed-phase.[9][10][11] In HILIC, a polar stationary phase (like bare silica or a diol phase) is used with a mobile phase high in organic content.[9][11][12] This mode can provide a completely different selectivity profile.

Frequently Asked Questions (FAQs)

What is the best type of HPLC column for t6A separation?

The optimal column depends on the sample matrix and the other nucleosides present.

• Reversed-Phase (C18/C8): This is the most common starting point. A high-quality, end-capped C18 or C8 column (e.g., 3.5 µm or 1.8 µm particle size for higher efficiency) is recommended.[5] These columns are robust and versatile. A C8 column is slightly less hydrophobic and may provide different selectivity compared to a C18.[5]

• Hydrophilic Interaction (HILIC): HILIC columns are ideal for separating highly polar molecules like t6A, especially when it elutes too close to the void volume in reversed-phase chromatography.[9][10] They operate with a high percentage of organic solvent, which can also be advantageous for MS sensitivity.

Column Type	Primary Interaction	Best For...
Reversed-Phase C18	Hydrophobic	General-purpose separation of nucleosides. Good starting point.
Reversed-Phase C8	Hydrophobic (less than C18)	Separating mixtures where C18 provides too much retention.[5]
HILIC (e.g., Silica, Diol)	Hydrophilic Partitioning	Very polar analytes, offering alternative selectivity to RP.[9][11][12]
Ion-Pair RP	Hydrophobic & Ionic	Improving retention and resolution of charged nucleosides on RP columns.

How do I prepare the mobile phase for t6A analysis?

Proper mobile phase preparation is critical for reproducible results.[2][13][14]

• Use High-Purity Solvents: Always use HPLC- or MS-grade water, acetonitrile, and methanol.

• Buffer Preparation: If using a buffer (e.g., ammonium formate), prepare it fresh.[14] The buffer's role is to maintain a constant pH.[4][15] For MS compatibility, volatile buffers like ammonium formate or ammonium acetate are preferred.[4]

• pH Adjustment: Adjust the pH of the aqueous portion of the mobile phase before adding the organic solvent.[4]

• Degassing: Degas the mobile phase before use (e.g., by sparging with helium or vacuum degassing) to prevent air bubbles from interfering with the pump and detector.[13]

What is a good starting gradient for method development?

A generic scouting gradient is an excellent way to begin method development. This allows you to determine the approximate elution conditions for t6A and any impurities.

Protocol: Generic Scouting Gradient for t6A on a C18 Column

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Detection: UV at 260 nm[16]

• Gradient Program:

Time (min)	%B
0.0	5
20.0	40
22.0	95
25.0	95
25.1	5
30.0	5

This gradient starts with a low percentage of organic solvent to retain polar compounds and then ramps up to elute more hydrophobic species. Based on the retention time of t6A in this run, the gradient can be adjusted to be shallower around the elution point to improve resolution.

Visualizing the Troubleshooting Workflow

A logical approach is key to efficient troubleshooting. The following diagram outlines a workflow for addressing poor resolution.

Caption: A logical workflow for troubleshooting poor HPLC resolution.

Mechanism of Separation: t6A on a C18 Column

Understanding the interactions at a molecular level is key to manipulating them for better separation.

Sources

• 1. Essentiality of threonylcarbamoyladenosine (t6A), a universal tRNA modification, in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. veeprho.com [veeprho.com]
• 5. fortis-technologies.com [fortis-technologies.com]
• 6. technologynetworks.com [technologynetworks.com]
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• 9. mdpi.com [mdpi.com]
• 10. Nucleoside Analysis by Hydrophilic Interaction Liquid Chromatography Coupled with Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Quantify Mobile Phase Stability in HPLC—Consistency Tests [eureka.patsnap.com]
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• 15. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Tale of Two Modifications: A Comparative Guide to t6A and m6A in RNA Biology

For the modern researcher navigating the intricate landscape of epitranscriptomics, understanding the nuanced roles of different RNA modifications is paramount. Among the over 170 known chemical marks on RNA, N6-methyladenosine (m6A) has captured the spotlight for its widespread presence on mRNA and its dynamic regulation. However, another adenosine modification, N6-(N-threonylcarbonyl)adenosine (t6A), holds a place of equal biological importance due to its universal conservation and critical role in the fidelity of protein synthesis.

This guide provides an in-depth, objective comparison of t6A and m6A, moving beyond a simple catalog of facts to explain the causality behind their distinct biological functions. We will explore their unique biogenesis pathways, their divergent roles in RNA metabolism, and the experimental methodologies that allow for their detection and characterization. This content is designed for researchers, scientists, and drug development professionals seeking to understand the fundamental differences that define the function and therapeutic potential of these two critical RNA modifications.

Part 1: Core Characteristics and Molecular Machinery

The fundamental differences between t6A and m6A begin with their chemical nature, their placement within RNA transcripts, and the distinct enzymatic machinery that governs their lifecycle.

N6-(N-threonylcarbonyl)adenosine (t6A): The Guardian of Translational Fidelity

The t6A modification is a complex, bulky adduct added to adenosine. Its presence is almost exclusively restricted to a single, critical position: nucleotide 37, which is 3' adjacent to the anticodon in virtually all tRNAs that decode codons beginning with adenine (ANN codons).[1][2][3] This specific placement is key to its primary function.

Biogenesis ("Writers"): The synthesis of t6A is a two-step process catalyzed by universally conserved enzyme families.[4][5]

• The TsaC/Sua5 family of enzymes utilizes L-threonine, bicarbonate (CO2), and ATP to create an activated intermediate, L-threonylcarbamoyl adenylate (TC-AMP).[4][5][6]

• This intermediate's threonylcarbamoyl moiety is then transferred to A37 of the target tRNA. This step is performed by different complexes depending on the domain of life: the TsaD-TsaB-TsaE complex in bacteria, the highly conserved KEOPS (Kinase, Endopeptidase and Other Proteins of Small size) complex in archaea and eukaryotic cytoplasm, and the Qri7/OSGEPL1 protein in mitochondria.[4][5][7]

Erasers & Readers: Unlike the dynamically regulated m6A, t6A is considered a static and essential modification. There are currently no known "eraser" enzymes that actively remove t6A. Its "reading" is not mediated by specific binding proteins but is inherent to its structural impact on the tRNA itself. The t6A modification pre-organizes the anticodon loop into a conformation that enhances codon-anticodon pairing and stabilizes the interaction with the ribosome, thereby ensuring accurate translation.[1][4]

t6A Biogenesis Pathway

N6-methyladenosine (m6A): The Dynamic Regulator of mRNA Fate

In stark contrast to t6A, m6A is a simple methyl group added to the N6 position of adenosine. It is the most abundant internal modification in eukaryotic mRNA and is also found in various non-coding RNAs like lncRNAs and circRNAs.[8][9][10] Its deposition occurs co-transcriptionally within a specific consensus sequence, most commonly RRACH (where R=A/G, H=A/C/U), and it is often enriched near stop codons, in 3' untranslated regions (UTRs), and within long internal exons.[11][12]

Biogenesis ("Writers"): The m6A mark is installed by a large, multi-subunit methyltransferase complex. The core of this "writer" complex is a heterodimer of METTL3 (the catalytic subunit) and METTL14 (the RNA-binding scaffold).[13][14] This core associates with other regulatory proteins, including WTAP, VIRMA, RBM15/15B, and ZC3H13, which help guide the complex to specific RNA sites.[14][15]

Erasers: A key feature of m6A is its dynamic and reversible nature.[8][14] This is governed by "eraser" enzymes that demethylate the adenosine. Two main erasers have been identified: the fat mass and obesity-associated protein (FTO) and AlkB homolog 5 (ALKBH5).[14][16] Their activity allows the cell to fine-tune the m6A landscape in response to various stimuli.

Readers: The functional consequences of the m6A mark are mediated by a diverse set of "reader" proteins that specifically recognize and bind to m6A-modified RNA.[17][18] These readers then recruit other effector proteins to influence the RNA's fate. The most well-characterized family of readers contains the YT521-B homology (YTH) domain.

• YTHDF1/2/3 proteins primarily function in the cytoplasm. YTHDF1 is reported to promote translation, YTHDF2 predominantly targets mRNAs for degradation, and YTHDF3 collaborates with both.[13][19]

• YTHDC1 is a nuclear reader that regulates splicing and promotes the nuclear export of modified mRNAs.[9][19]

• IGF2BP proteins (1, 2, and 3) are another class of readers that, contrary to YTHDF2, tend to enhance the stability and promote the storage of their target mRNAs.[18]

• eIF3 can act as a reader in 5'UTRs to promote cap-independent translation, particularly under stress conditions.[17][19]

The m6A Writer-Eraser-Reader Axis

Part 2: A Head-to-Head Comparison of Biological Function

The distinct molecular machinery and locations of t6A and m6A dictate their profoundly different roles in cellular physiology and disease.

Feature	N6-(n-threonylcarbonyl)adenosine (t6A)	N6-methyladenosine (m6A)
Primary Location	tRNA anticodon loop (position 37)[1][7]	mRNA (enriched near stop codons, 3' UTRs), lncRNAs, circRNAs[8][11]
Primary Function	Ensures translational fidelity and accuracy[1][4]	Regulates mRNA splicing, export, stability, and translation[9]
Regulation	Static, constitutive modification[1]	Dynamic and reversible (Writers, Erasers, Readers)[8]
Mechanism of Action	Structural stabilization of the anticodon loop[3][4]	Recruitment of "reader" proteins to influence RNA fate[17][18]
Key Biological Processes	Protein homeostasis, cell viability, mitochondrial function[1][4]	Stem cell self-renewal, differentiation, immune response, neurogenesis[11][20][21]
Disease Relevance	Galloway-Mowat Syndrome, mitochondrial encephalomyopathies, Type 2 Diabetes[1][5]	Numerous cancers, viral infections, metabolic disorders, neurological diseases[8][12][20][22]

Functional Deep Dive

• Impact on Translation: The core functional divergence lies here. t6A is a fundamental component of the translational machinery itself, acting as a gatekeeper of accuracy.[1][4] Its absence leads to widespread errors in protein synthesis, frameshifting, and compromised protein homeostasis.[1] m6A, on the other hand, is a regulatory layer imposed upon the message. It fine-tunes the expression of specific transcripts by modulating their translation efficiency or directing them for storage or decay, often in response to cellular needs.[9][19]

• Scope of Influence: t6A's role is deep but narrow, focused intensely on the quality control of protein synthesis. m6A's influence is broad, touching nearly every aspect of an mRNA's life cycle, from its processing in the nucleus to its ultimate fate in the cytoplasm.[23][24] This makes m6A a central hub for post-transcriptional gene regulation, a role that t6A does not play.

• Therapeutic Implications: The essential and static nature of t6A makes its biosynthetic pathway a potential target in pathogens, but a challenging one in humans due to its universal importance. Dysfunctional t6A synthesis in humans often leads to severe, early-onset genetic disorders.[1][5] Conversely, the dynamic and context-dependent nature of the m6A pathway, particularly its dysregulation in cancer, makes its writers, erasers, and readers highly attractive targets for drug development.[20][21][22] Inhibiting an overactive m6A writer or eraser could potentially correct aberrant gene expression that drives tumorigenesis.[16][20]

Part 3: A Guide to Experimental Detection and Analysis

Studying t6A and m6A requires distinct methodological approaches, each with its own strengths and limitations.

Detecting m6A: A Mature Toolkit

The field of m6A benefits from a variety of well-established techniques for transcriptome-wide mapping.

• Antibody-Based Enrichment (MeRIP-Seq/m6A-Seq): This is the most common method. It involves fragmenting RNA, immunoprecipitating the m6A-containing fragments with a specific antibody, and then identifying them via high-throughput sequencing.[8]

  • Strength: Provides a robust, transcriptome-wide view of m6A distribution.

  • Limitation: Resolution is limited to ~100-200 nucleotides, making it difficult to pinpoint the exact modified base. Antibody specificity can also be a concern.[8]

• Single-Nucleotide Resolution (miCLIP): UV crosslinking is used to create a covalent bond between the m6A antibody and the RNA, allowing for more precise identification of the modification site after enzymatic digestion and sequencing.[25]

  • Strength: Maps m6A sites at single-base resolution.

  • Limitation: Technically more challenging and can be biased by the efficiency of crosslinking.

• Antibody-Free Chemical Methods (m6A-SEAL, DART-seq): These methods use chemical reactions or engineered enzymes to selectively label m6A sites, which can then be identified during sequencing.[8][26]

  • Strength: Avoids potential antibody-related artifacts and can offer high resolution.

  • Limitation: May require more input material and complex bioinformatics.

• Direct RNA Sequencing (Nanopore): This technology sequences native RNA molecules directly. The passage of a modified base like m6A through the nanopore creates a distinct electrical signal disruption compared to an unmodified base, allowing for direct detection without antibodies or chemical labeling.[26][27]

  • Strength: Direct detection on native RNA, provides stoichiometry information.

  • Limitation: Requires specialized equipment and sophisticated bioinformatic algorithms for accurate signal interpretation.

Protocol: m6A-Seq (MeRIP-Seq) Workflow

Workflow for m6A-Seq (MeRIP-Seq)

Step-by-Step Methodology:

• RNA Isolation: Extract high-quality total RNA from cells or tissues of interest. Ensure to assess RNA integrity (e.g., using a Bioanalyzer).

• mRNA Purification (Optional but Recommended): Purify mRNA from total RNA using oligo(dT) magnetic beads to reduce background from non-polyadenylated RNAs like rRNA.

• RNA Fragmentation: Fragment the mRNA to an average size of 100-200 nucleotides using enzymatic or chemical methods.

• Immunoprecipitation (IP): Incubate the fragmented RNA with a highly specific anti-m6A antibody. A small fraction of the fragmented RNA should be set aside as an "input" control before this step.

• Bead Capture: Add protein A/G magnetic beads to the RNA-antibody mixture to capture the antibody-RNA complexes.

• Washing: Perform a series of stringent washes to remove non-specifically bound RNA fragments, reducing background noise.

• Elution: Elute the m6A-enriched RNA fragments from the antibody-bead complexes.

• Library Preparation: Construct sequencing libraries from both the eluted (IP) and the input control RNA samples. This involves reverse transcription, second-strand synthesis, end repair, A-tailing, and adapter ligation.

• Sequencing: Perform high-throughput sequencing of the prepared libraries.

• Data Analysis: Align sequencing reads to the reference genome/transcriptome. Use peak-calling algorithms to identify regions significantly enriched in the IP sample compared to the input control. These enriched "peaks" represent m6A-modified regions.

Detecting t6A: A More Specialized Challenge

Detecting t6A is less straightforward than m6A due to its exclusive location on tRNAs and the lack of specific, high-affinity antibodies suitable for IP-based methods.

• Mass Spectrometry (MS): The gold standard for identifying and quantifying RNA modifications. tRNA is isolated, digested into single nucleosides, and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Strength: Highly accurate and quantitative. Can identify various modifications simultaneously.

  • Limitation: Does not provide sequence context. Requires specialized equipment and expertise.

• Specialized Sequencing (e.g., OTTR-seq): Methods like Ordered Two-Template Relay sequencing can help map modifications in tRNAs. These techniques exploit the fact that modifications can cause reverse transcriptase to stall or misincorporate bases, leaving a signature in the sequencing data.

  • Strength: Provides sequence information and can detect multiple modifications.

  • Limitation: Technically complex and data analysis requires specialized pipelines.

Conclusion

While both t6A and m6A are modifications of adenosine, they exist in fundamentally different biological worlds. t6A is a static, structural cornerstone of the translational machinery, essential for the accurate synthesis of every protein. Its study is critical for understanding fundamental cell biology, protein homeostasis, and a specific class of genetic diseases.

m6A, in contrast, is the dynamic and adaptable language of the epitranscriptome. It provides a sophisticated layer of gene regulation that allows cells to rapidly modulate protein output in response to developmental cues and environmental stress. Its dysregulation is a key factor in a wide array of human diseases, most notably cancer, making the m6A pathway a fertile ground for therapeutic innovation.

For researchers, the choice of which modification to study is dictated by the biological question at hand. Investigations into the core fidelity of translation and protein quality control will invariably lead to t6A. In contrast, studies of dynamic gene regulation, cell fate decisions, and complex diseases like cancer will find an essential player in the m6A writer-eraser-reader axis. Understanding the profound differences between these two adenosine modifications is the first step toward unlocking new biological insights and developing next-generation therapeutics.

References

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• The detection and functions of RNA modification m6A based on m6A writers and erasers. (n.d.). Retrieved March 27, 2026, from [Link]

• The Biology of tRNA t6A Modification and Hypermodifications-Biogenesis and Disease Relevance. (2025). Journal of Molecular Biology. [Link]

• The Biological Function, Mechanism, and Clinical Significance of m6A RNA Modifications in Head and Neck Carcinoma: A Systematic Review. (2022). Frontiers in Oncology. [Link]

• The Proteins of mRNA Modification: Writers, Readers, and Erasers. (2021). Annual Review of Biochemistry. [Link]

• m6A reader proteins: the executive factors in modulating viral replication and host immune response. (2022). Frontiers in Microbiology. [Link]

• Deep and accurate detection of m6A RNA modifications using miCLIP2 and m6Aboost machine learning. (2021). Nucleic Acids Research. [Link]

• Reading m6A in the transcriptome: m6A-binding proteins. (2017). Trends in Cell Biology. [Link]

• The Biogenesis and Precise Control of RNA m6A Methylation. (2020). International Journal of Molecular Sciences. [Link]

• Accurate detection of m6A RNA modifications in native RNA sequences. (2019). Nature Communications. [Link]

• Potential role of N6-methyladenosine modification in circular RNA biogenesis and function in the inflammatory responses. (2022). Frontiers in Immunology. [Link]

• Aberrant expression of enzymes regulating m6A mRNA methylation: implication in cancer. (2018). Epigenetics. [Link]

• Comprehensive Overview of m6A Detection Methods. (n.d.). CD Genomics. Retrieved March 27, 2026, from [Link]

• Detection of m6A RNA modifications at single-nucleotide resolution using m6A-selective allyl chemical labeling and sequencing. (2022). STAR Protocols. [Link]

• Biological roles of the RNA m6A modification and its implications in cancer. (2022). Experimental & Molecular Medicine. [Link]

• The roles of writers, erasers, and readers in the m6A modification of mRNA. (2022). ResearchGate. [Link]

• Mechanistic insights into m6A RNA enzymes. (2019). Biochimica et Biophysica Acta (BBA) - Gene Regulatory Mechanisms. [Link]

• The main processes of m6A RNA modification and the major enzymes involved. (2022). ResearchGate. [Link]

• m6A Readers. (n.d.). Hadden Research Lab, University of Connecticut. Retrieved March 27, 2026, from [Link]

• Biological roles of the RNA m6A modification and its implications in cancer. (2022). Experimental and Molecular Medicine. [Link]

• Structural Insights Into m6A-Erasers: A Step Toward Understanding Molecule Specificity and Potential Antiviral Targeting. (2021). Frontiers in Cellular and Infection Microbiology. [Link]

• RNA m6A modification, signals for degradation or stabilisation? (2024). Biochemical Society Transactions. [Link]

• The Role of N6-Methyladenosine (m6A) RNA Modification in the Pathogenesis of Parkinson's Disease. (2024). International Journal of Molecular Sciences. [Link]

• RNA m A modification, signals for degradation or stabilisation? (2024). Portland Press. [Link]

• Function and Biosynthesis of the Universal tRNA Modification N6-Threonylcarbamoyl-Adenosine | Request PDF. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Potential role of N6-methyladenosine modification in circular RNA biogenesis and function in the inflammatory responses. (2025). Frontiers in Immunology. [Link]

• m6A modification in RNA: biogenesis, functions and roles in gliomas. (2020). Journal of Cancer. [Link]

• Conservation and Diversification of tRNA t6A-Modifying Enzymes across the Three Domains of Life. (2022). International Journal of Molecular Sciences. [Link]

• Molecular basis for t6A modification in human mitochondria. (2020). Nucleic Acids Research. [Link]

• In vitro biosynthesis of a universal t6A tRNA modification in Archaea and Eukarya. (2010). Nucleic Acids Research. [Link]

• Specificity in the biosynthesis of the universal tRNA nucleoside N6-threonylcarbamoyl adenosine (t6A)-TsaD is the gatekeeper. (2020). RNA. [Link]

• Conservation and Diversification of tRNA t6A-Modifying Enzymes across the Three Domains of Life. (2022). International Journal of Molecular Sciences. [Link]

• Specificity in the biosynthesis of the universal tRNA nucleoside N6-threonylcarbamoyl adenosine (t6A)—TsaD is the gatekeeper. (2020). Semantic Scholar. [Link]

• tRNA-modifying enzymes in bacterial stress adaptation. (2025). Microbiology and Molecular Biology Reviews. [Link]

• Global translational impacts of the loss of the tRNA modification t6A in yeast. (2018). Nucleic Acids Research. [Link]

• Essential tRNA modification stands in the spotlight. (2013). The University of Tokyo. [Link]

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High-Resolution Profiling of tRNA t6A Modifications in KEOPS-Mutant Cell Lines: A Comparative Guide

Validating specific transfer RNA (tRNA) modifications is a critical bottleneck in understanding translational regulation and proteostasis. Among these modifications, N6-(N-threonylcarbonyl)adenosine (t6A) stands out due to its universal conservation and its direct implication in severe human pathologies.

This guide provides an objective, data-driven comparison of methodologies for quantifying t6A levels in mutant cell lines, specifically contrasting the standardized EpiQuant™ t6A LC-MS/MS Profiling Kit with traditional in-house Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and emerging Nano-tRNAseq technologies.

Biological Context: The t6A Biosynthetic Pathway and GAMOS

The t6A modification occurs uniquely at position 37 (adjacent to the anticodon) of tRNAs that decode ANN codons. Its primary biophysical role is to stabilize A-U codon-anticodon pairing, thereby preventing ribosomal frameshifting and ensuring translational fidelity [1][1].

In eukaryotes, the biosynthesis of t6A is a two-step process. First, the enzyme YRDC synthesizes a threonylcarbamoyl-AMP (TC-AMP) intermediate. Second, the KEOPS multiprotein complex—comprising OSGEP, TP53RK, TPRKB, LAGE3, and GON7—transfers the threonylcarbamoyl moiety to the target adenosine on the tRNA [2][2].

Mutations in OSGEP (the catalytic endopeptidase subunit) or other KEOPS components lead to Galloway-Mowat Syndrome (GAMOS), a severe autosomal recessive disorder characterized by microcephaly and early-onset nephrotic syndrome. In OSGEP-deficient human embryonic stem cells, the resulting t6A depletion triggers widespread protein aggregation and inappropriate autophagy [3][3].

Fig 1: Biosynthetic pathway of t6A modification via YRDC and the KEOPS complex.

Methodological Comparison: The Analytical Challenge

Because t6A is a bulky, structurally complex modification, it severely disrupts Watson-Crick base pairing. During standard RNA sequencing, this causes reverse transcriptase (RT) arrest, making traditional RNA-seq highly unreliable for direct t6A quantification [1][1].

To overcome this, researchers generally rely on three approaches:

• Nano-tRNAseq: Utilizes nanopore technology to sequence native tRNAs without RT. Excellent for mapping modification dynamics, but struggles with absolute molar quantification.

• Traditional In-House LC-MS/MS: The historical gold standard. However, it requires significant analytical chemistry expertise, and the lack of commercially available heavy-isotope t6A standards leads to high inter-assay variability due to mass spectrometer matrix effects [4][4].

• EpiQuant™ t6A LC-MS/MS Profiling Kit: A standardized product that bypasses the limitations of home-brew assays by providing pre-formulated digestion enzymes, optimized Dynamic Multiple Reaction Monitoring (DMRM) transitions, and critically, a proprietary [15N5]-t6A stable isotope internal standard.

Table 1: Performance Comparison for t6A Quantification

Feature	EpiQuant™ t6A LC-MS/MS Kit	Traditional In-House LC-MS/MS	Nano-tRNAseq
Quantification Type	Absolute (Isotope-calibrated)	Relative / Semi-Absolute	Relative (Modification dynamics)
LOD (Limit of Detection)	0.5 fmol / µg tRNA	2-5 fmol / µg tRNA	High input required
Matrix Effect Correction	Built-in ([15N5]-t6A Spike-In)	Requires custom synthesis	N/A
Throughput	High (96-well compatible)	Low to Medium	Low (Complex bioinformatics)
Reproducibility (CV%)	< 5%	15 - 25%	> 20%

Self-Validating Experimental Protocol (EpiQuant™ Workflow)

To ensure high scientific integrity, the quantification of modifications must be a self-validating system. The following protocol outlines the optimal workflow for quantifying t6A in OSGEP-mutant cell lines, emphasizing the causality behind each methodological choice.

Fig 2: Self-validating LC-MS/MS workflow for absolute t6A quantification.

Step 1: Total RNA Extraction and tRNA Enrichment

• Action: Lyse mutant and wild-type cell lines using a standard monophasic phenol-chloroform reagent. Enrich for small RNAs (<200 nt) using size-exclusion chromatography (e.g., SEC columns).

• Causality: Ribosomal RNA (rRNA) contains hundreds of modifications that cause isobaric interference during mass spectrometry. Removing rRNA ensures the dynamic range of the MS is dedicated exclusively to tRNA modifications, preventing detector saturation.

• Validation Checkpoint: Run the eluate on a Bioanalyzer (Small RNA chip). A distinct peak at ~70-90 nt with no 18S/28S contamination validates successful enrichment.

Step 2: Enzymatic Hydrolysis

• Action: Digest 1 µg of enriched tRNA using Nuclease P1 and Bacterial Alkaline Phosphatase (BAP) at 37°C for 2 hours.

• Causality: Standard RNases (like RNase A or T1) are sterically hindered by the bulky threonylcarbamoyl group of t6A, leading to incomplete digestion and artificial under-quantification. Nuclease P1 is an endonuclease that indiscriminately cleaves single-stranded phosphodiester bonds regardless of modification status, ensuring complete reduction to single nucleosides [4][4].

Step 3: Stable Isotope Spike-In

• Action: Add 10 fmol of the [15N5]-t6A internal standard directly into the digestion mixture prior to LC injection.

• Causality: Electrospray Ionization (ESI) in LC-MS/MS is highly susceptible to "ion suppression"—where co-eluting salts or biological matrix components suppress the ionization of the target analyte. Because the[15N5]-t6A standard co-elutes exactly with endogenous t6A but has a +5 Da mass shift, the ratio of their peak areas provides an absolute quantification that mathematically cancels out any matrix interference.

Step 4: LC-MS/MS via Dynamic MRM

• Action: Inject 5 µL onto a C18 reverse-phase column coupled to a triple quadrupole MS. Monitor the specific transitions for endogenous t6A (m/z 413.1 → 281.1) and the internal standard (m/z 418.1 → 286.1).

• Causality: Dynamic Multiple Reaction Monitoring (DMRM) concentrates the quadrupole's duty cycle solely on the specific retention time window of t6A. This maximizes detector dwell time, significantly lowering the limit of detection compared to full-scan or standard MRM modes.

Data Interpretation in Mutant Lines

When analyzing OSGEP-mutant or knockdown lines (such as those modeling GAMOS), researchers should expect a 40% to 60% reduction in absolute t6A levels compared to isogenic wild-type controls. Complete ablation of t6A is typically lethal to the cell [3][3]. By utilizing the standardized heavy-isotope ratios provided by the EpiQuant kit, labs can confidently correlate subtle (e.g., 15-20%) changes in t6A abundance with downstream phenotypes like proteotoxic stress and altered stemness, without the confounding variables of inter-run MS drift.

References

• The Biology of tRNA t6A Modification and Hypermodifications—Biogenesis and Disease Relevance ResearchG
• Quantitative analysis of ribonucleoside modifications in tRNA by HPLC-coupled mass spectrometry N
• Defects in t6A tRNA modification due to GON7 and YRDC mutations lead to Galloway-Mowat syndrome ResearchG
• O-Sialoglycoprotein Endopeptidase Deficiency Impairs Proteostasis and Induces Autophagy in Human Embryonic Stem Cells PMC / NIH

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. O-Sialoglycoprotein Endopeptidase Deficiency Impairs Proteostasis and Induces Autophagy in Human Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry [dspace.mit.edu]

Validating n6-(n-threonylcarbonyl)adenosine (t6A) Targets: A Comparative Guide to CRISPR Knockout Models vs. RNAi

The universally conserved tRNA modification N6-threonylcarbamoyladenosine (t6A) is essential for translational fidelity and efficiency, specifically at ANN-decoding codons. Driven by the enzyme YRDC and the multiprotein KEOPS complex (OSGEP, TP53RK, TPRKB, LAGE3, and GON7/C14ORF142), the t6A biosynthesis pathway has recently emerged as a critical vulnerability in aggressive cancers like glioblastoma[1] and a central player in developmental disorders such as Galloway-Mowat syndrome[2].

As drug development pivots toward RNA-modifying enzymes, rigorous target validation is paramount. However, because t6A is fundamentally required for cell viability, traditional genetic perturbation methods often yield confounding results. This guide provides a comprehensive, objective comparison of CRISPR-Cas9 knockout (KO), CRISPR interference (CRISPRi), and RNA interference (RNAi) models for validating t6A machinery, grounded in mechanistic causality and self-validating experimental design.

Mechanistic Causality: The t6A Biosynthesis Pathway

To effectively validate a target, one must understand the biochemical flow of the pathway. The synthesis of t6A is a two-step process. First, YRDC catalyzes the formation of a threonylcarbamoyl-AMP (TC-AMP) intermediate from L-threonine, ATP, and bicarbonate[3]. Second, the KEOPS complex—with OSGEP acting as the catalytic subunit—transfers this moiety to the N6 position of adenine 37 on substrate tRNAs[2].

Depleting YRDC or OSGEP directly stalls the translation of ANN-codon-rich transcripts, leading to proteotoxic stress and cell death. When choosing a perturbation model, researchers must account for this extreme essentiality; an abrupt, complete knockout often triggers rapid apoptosis before meaningful phenotypic or multi-omic data can be harvested.

Caption: Mechanism of t6A tRNA modification by YRDC and the KEOPS complex driving translation fidelity.

Comparative Analysis: CRISPR vs. RNAi for t6A Machinery

Historically, RNAi (shRNA/siRNA) has been the default for studying essential genes because its incomplete knockdown allows cells to survive long enough for assay readout[4]. However, RNAi suffers from severe off-target effects due to partial sequence complementarity and competition with endogenous miRNA machinery[5].

Table 1: Performance Comparison of Genetic Perturbation Models

Feature	RNAi (shRNA/siRNA)	CRISPR-Cas9 Knockout (KO)	CRISPRi (dCas9-KRAB)
Mechanism	Post-transcriptional mRNA degradation	Permanent DNA double-strand break (Indel)	Transcriptional repression via steric hindrance
t6A Depletion Efficiency	Moderate (50-70%)	High (>95% in transient pools)	High (80-95%, titratable)
Off-Target Risk	High (miRNA competition, 3' UTR binding)	Low (Requires PAM and strict gRNA pairing)	Very Low (No DNA cleavage)
Viability Impact on t6A Targets	Gradual decline, prone to compensatory escape	Rapid lethality; null clones unrecoverable	Controlled decline; ideal for essential genes
Best Use Case	Short-term transient assays	Identifying non-essential regulatory nodes	Gold standard for essential t6A target validation

Experimental Protocol: A Self-Validating CRISPR Workflow

To ensure high-confidence datasets, target validation must be a self-validating system . This means the protocol must inherently prove that the observed phenotype (e.g., cell death) is exclusively caused by the loss of the intended target (e.g., t6A depletion), rather than off-target toxicity or Cas9-induced stress.

Below is a field-proven, step-by-step methodology for validating YRDC/OSGEP using an inducible CRISPR system.

Step 1: Inducible sgRNA Design and Delivery

• Action: Design 3-5 sgRNAs targeting the functional domains of YRDC (e.g., the N-terminal mitochondrial targeting sequence or the central catalytic domain)[3]. Clone these into a Doxycycline-inducible lentiviral vector (e.g., pCW-Cas9).

• Causality: Because YRDC is essential for global translation[1], constitutive KO will kill cells during the selection phase. An inducible system allows you to expand the cell population first, establishing a stable baseline before triggering t6A depletion.

Step 2: Orthogonal Validation via RNA-MS

• Action: 72 hours post-induction, isolate total RNA. Purify the small RNA fraction (<200 nt) and digest it completely with RNase T1. Subject the fragments to Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the t6A37 peak relative to unmodified A37[3].

• Causality: Western blotting for YRDC protein loss is insufficient. You must prove functional enzymatic loss. RNase T1 specifically cleaves single-stranded RNA after guanine residues, consistently isolating the anticodon loop containing position 37 for precise mass spectrometric quantification.

Step 3: Phenotypic Profiling

• Action: Perform polysome profiling or O-propargyl-puromycin (OPP) incorporation assays to measure global translation rates.

• Causality: t6A deficiency specifically stalls ribosomes at ANN codons. Measuring global translation confirms that the molecular loss of t6A translates into the expected physiological defect.

Step 4: The Self-Validation (Rescue Experiment)

• Action: Transduce the CRISPR-targeted cells with a lentivirus expressing a sgRNA-resistant cDNA of YRDC (achieved by introducing synonymous mutations at the PAM site and seed region).

• Causality: If the introduction of the resistant cDNA restores t6A levels and rescues cell viability, you have unequivocally proven that the phenotype is on-target. This step transforms a correlative observation into a definitive, self-validating proof of target dependency.

Caption: Step-by-step self-validating workflow for t6A target validation using inducible CRISPR models.

Quantitative Benchmarks for t6A Depletion

When executing the workflow above, researchers should benchmark their results against established literature standards to ensure optimal system performance.

Table 2: Expected Quantitative Outcomes in Human Cell Lines (e.g., HEK293T, GSCs)

Metric	RNAi (shRNA)	Inducible CRISPR KO	CRISPRi (dCas9-KRAB)
Target Protein Reduction (Day 4)	60% - 75%	>95%	85% - 90%
t6A Modification Level (via LC-MS)	40% of WT levels	<5% of WT levels	10-15% of WT levels
Global Translation Rate (OPP Assay)	Mild reduction (~20%)	Severe collapse (>70%)	Moderate/Severe (~50%)
Cell Viability (Day 7 post-induction)	~60% viable	<10% viable (Lethal)	~30% viable (Titratable)

Conclusion

References

• - Nature Communications / PMC

• - Nature Cancer / PMC 3. - bioRxiv 4. - Ubigene

• - Horizon Discovery

• - ResearchGate

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• 2. Structure of the human KEOPS/tRNA complex and characterization of pathogenic variants responsible for the Galloway Mowat syndrome | bioRxiv [biorxiv.org]
• 3. CO2-sensitive tRNA modification associated with human mitochondrial disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biomedres.us [biomedres.us]
• 5. CRISPR vs RNAi: Why CRISPR Is the Superior Tool for Modern Genetic Research | Ubigene [ubigene.us]
• 6. RNAi and CRISPRi: On-target knock down leads to high-confidence datasets [horizondiscovery.com]
• 7. researchgate.net [researchgate.net]

The Impact of N6-Threonylcarbamoyladenosine (t6A) Modification on tRNA Binding Affinity: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the intricate world of protein synthesis, understanding the nuances of transfer RNA (tRNA) function is paramount. Among the over 100 known post-transcriptional modifications to tRNA, the universally conserved N6-threonylcarbamoyladenosine (t6A) modification at position 37, adjacent to the anticodon, plays a critical role in ensuring translational fidelity.[1][2][3][4][5] This guide provides a comprehensive comparison of the binding affinity of t6A-modified versus unmodified tRNA, synthesizing established knowledge with detailed experimental protocols to empower your research.

The Significance of t6A Modification: More Than Just a Decoration

The t6A modification is found in all three domains of life on tRNAs that decode codons beginning with adenosine (ANN codons).[2][3] Its primary role is to enhance the precision of codon-anticodon pairing and prevent frameshifting during translation.[3][4] The threonylcarbamoyl group of t6A extends the purine ring of adenosine, enhancing its stacking interactions with the adjacent nucleotide in the anticodon loop and the first base of the mRNA codon. This structural reinforcement stabilizes the codon-anticodon duplex, a crucial factor for accurate and efficient protein synthesis.[1][2][5] The absence of t6A has been linked to severe growth defects, protein folding issues, and increased sensitivity to various cellular stresses.[4]

Comparative Binding Affinity: Evidence and Implications

The enhanced stability of the codon-anticodon interaction conferred by the t6A modification strongly suggests an increased binding affinity of the modified tRNA for the ribosome-mRNA complex. Seminal work by Grosjean et al. (1981) provided direct evidence for this. Their study, utilizing a polynucleotide-directed ribosome binding assay, demonstrated a "small but significant stabilization effect" of the t6A modification on the binding of yeast tRNAArgIII to E. coli ribosomes programmed with a corresponding polynucleotide.[1] This foundational research established that t6A contributes favorably to the thermodynamics of tRNA binding.

While this study qualitatively confirmed the enhanced binding, a comprehensive quantitative comparison with dissociation constants (Kd) for a wide range of tRNAs remains an area of active investigation. The consensus in the field, supported by extensive functional data, is that t6A-modified tRNA exhibits a higher affinity for its cognate codon within the ribosomal A site compared to its unmodified counterpart. This increased affinity is a key determinant of translational accuracy, as it allows for more effective discrimination against near-cognate or non-cognate tRNAs.

The following table summarizes the expected comparative performance based on current understanding:

Feature	t6A Modified tRNA	Unmodified tRNA	Rationale
Binding Affinity (to cognate codon)	Higher	Lower	The t6A modification enhances stacking interactions, stabilizing the codon-anticodon duplex.[1][5]
Translational Fidelity	High	Low	Increased affinity for cognate codons allows for better discrimination against incorrect codons.[3][4]
Rate of Accommodation into A site	Faster	Slower	A more stable initial interaction facilitates the subsequent steps of tRNA accommodation.
Prevention of Frameshifting	High	Low	The stabilized codon-anticodon interaction prevents slippage of the translational reading frame.[3]

Visualizing the Mechanism: The Role of t6A in Codon Recognition

Caption: Logical flow of how t6A modification enhances tRNA binding affinity.

Experimental Workflows for Quantifying Binding Affinity

To quantitatively assess the binding affinity of t6A-modified versus unmodified tRNA, several robust biophysical techniques can be employed. The following sections detail the methodologies for these key experiments.

Preparation of Modified and Unmodified tRNA

A prerequisite for any binding study is the availability of pure, homogenous populations of both t6A-modified and unmodified tRNA.

1. In Vitro Transcription for Unmodified tRNA: Unmodified tRNA can be readily produced by in vitro transcription from a DNA template containing a T7 RNA polymerase promoter.[6]

2. In Vitro Modification for t6A-tRNA: The t6A modification can be introduced enzymatically in vitro. This involves incubating the in vitro transcribed, unmodified tRNA with the necessary enzymes (such as the TsaC/Sua5 and TsaD/Kae1 protein families) and substrates (L-threonine, bicarbonate, and ATP).[3][7][8]

3. Purification: Both modified and unmodified tRNAs must be purified to homogeneity, typically using methods like denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC).

Caption: Workflow for preparing modified and unmodified tRNA for binding assays.

Experimental Protocol 1: Nitrocellulose Filter Binding Assay

This classic technique is used to measure the equilibrium binding of a radiolabeled ligand (tRNA) to a protein or protein-RNA complex (ribosome-mRNA) that is retained on a nitrocellulose filter.

Methodology:

• Labeling: Label the 3'-end of both the t6A-modified and unmodified tRNA with [32P]pCp using T4 RNA ligase.

• Complex Formation: Prepare reaction mixtures containing a constant, low concentration of the 32P-labeled tRNA and varying concentrations of purified 70S ribosomes pre-programmed with the cognate mRNA.

• Incubation: Incubate the reactions at the desired temperature (e.g., 37°C) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the reaction mixtures through a nitrocellulose membrane. The ribosome-mRNA-tRNA complexes will be retained on the filter, while unbound tRNA will pass through.[9][10][11]

• Quantification: Quantify the amount of radioactivity retained on each filter using a scintillation counter or a phosphorimager.

• Data Analysis: Plot the fraction of bound tRNA as a function of the ribosome concentration. Fit the data to a binding isotherm (e.g., the Michaelis-Menten equation) to determine the equilibrium dissociation constant (Kd). A lower Kd value indicates a higher binding affinity.[9]

Experimental Protocol 2: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time measurement of binding kinetics (association and dissociation rates) and affinity.[12][13][14][15]

Methodology:

• Immobilization: Immobilize biotinylated mRNA onto a streptavidin-coated sensor chip.

• Ribosome Binding: Inject purified 70S ribosomes over the sensor surface to form the ribosome-mRNA complex.

• tRNA Injection: Inject different concentrations of either t6A-modified or unmodified tRNA over the sensor surface. The binding of tRNA to the ribosome-mRNA complex will cause a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal (measured in response units, RU).

• Dissociation: After the association phase, flow buffer over the sensor surface to monitor the dissociation of the tRNA from the complex.

• Data Analysis: The resulting sensorgrams (plots of RU versus time) are fitted to a kinetic binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Experimental Protocol 3: Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon biomolecular binding, providing a complete thermodynamic profile of the interaction, including the binding affinity (Ka, the inverse of Kd), enthalpy (ΔH), and stoichiometry (n).[16][17][18][19]

Methodology:

• Sample Preparation: Place a solution of purified 70S ribosomes programmed with the cognate mRNA into the sample cell of the calorimeter. Fill the titration syringe with a concentrated solution of either t6A-modified or unmodified tRNA. Both solutions must be in identical, well-degassed buffers to minimize heats of dilution.

• Titration: Perform a series of small, sequential injections of the tRNA solution into the ribosome-mRNA solution in the sample cell.

• Heat Measurement: The instrument measures the heat released or absorbed during each injection.

• Data Analysis: The integrated heat per injection is plotted against the molar ratio of tRNA to ribosome. This binding isotherm is then fitted to a suitable binding model to determine Ka, ΔH, and n.

Conclusion

The N6-threonylcarbamoyladenosine (t6A) modification is a critical determinant of translational fidelity, and its presence significantly enhances the binding affinity of tRNA to its cognate codon on the ribosome. While direct quantitative comparisons of binding affinities are not yet extensively documented in the literature, the qualitative evidence is strong and the functional consequences are well-established. The experimental protocols detailed in this guide provide a robust framework for researchers to quantitatively investigate the impact of t6A and other tRNA modifications on binding kinetics and thermodynamics. Such studies are essential for a deeper understanding of the mechanisms of protein synthesis and for the development of novel therapeutic strategies that target this fundamental cellular process.

References

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• Hibi, K., et al. (2020). Reconstituted cell-free protein synthesis using in vitro transcribed tRNAs. Communications biology, 3(1), 350. Available at: [Link]

• Chen, J., et al. (2017). Three tRNAs on the ribosome slow translation elongation. Proceedings of the National Academy of Sciences of the United States of America, 114(50), 13207–13212. Available at: [Link]

• Shao, S., & Hegde, R. S. (2016). In vitro reconstitution of translational arrest pathways. Methods in enzymology, 572, 33–52. Available at: [Link]

• Katunin, V. I., et al. (2007). Ensemble and single-molecule FRET studies of protein synthesis. Methods (San Diego, Calif.), 41(4), 369–381. Available at: [Link]

• Hickerson, R. P., et al. (2005). Site-specific labeling of the ribosome for single-molecule spectroscopy. Nucleic acids research, 33(1), e5. Available at: [Link]

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• Fahlman, R. P., & Uhlenbeck, O. C. (2008). Different aa-tRNAs are Selected Uniformly on the Ribosome. Journal of molecular biology, 381(1), 1–9. Available at: [Link]

• Thiaville, P. C., et al. (2016). Global translational impacts of the loss of the tRNA modification t6A in yeast. PloS one, 11(7), e0159063. Available at: [Link]

• Loveland, A. B., et al. (2017). Ensemble cryo-EM elucidates the mechanism of translation fidelity. Nature, 546(7656), 113–117. Available at: [Link]

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• Vangaveti, S., et al. (2023). Anticodon stem-loop tRNA modifications influence codon decoding and frame maintenance during translation. Computational and structural biotechnology journal, 21, 3527–3536. Available at: [Link]

• Jones, C. P., et al. (2022). RNA–ligand interactions quantified by surface plasmon resonance with reference subtraction. Biochemistry, 61(15), 1599–1608. Available at: [Link]

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• Isothermal Titration Calorimetry Analysis of a Cooperative Riboswitch Using an Interdependent-Sites Binding Model. (n.d.). Available at: [Link]

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